Cas no 872724-16-8 (N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide)

N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide is a specialized organic compound featuring a 1,3-oxazinan-2-ylmethyl core functionalized with a 4-chlorobenzenesulfonyl group and an ethanediamide moiety. Its structural complexity enables potential applications in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The presence of the sulfonyl group enhances stability and reactivity, while the methoxyethyl and diamide functionalities contribute to solubility and binding affinity. This compound may serve as a key precursor in the development of enzyme inhibitors or receptor modulators, owing to its tailored molecular architecture. Its synthetic versatility makes it valuable for research in drug discovery and pharmaceutical development.
N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide structure
872724-16-8 structure
Product Name:N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide
CAS No:872724-16-8
MF:C16H22ClN3O6S
MW:419.880382061005
CID:5508593
Update Time:2025-05-23

N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N'-[[3-(4-chlorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N-(2-methoxyethyl)oxamide
    • N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide
    • Inchi: 1S/C16H22ClN3O6S/c1-25-10-7-18-15(21)16(22)19-11-14-20(8-2-9-26-14)27(23,24)13-5-3-12(17)4-6-13/h3-6,14H,2,7-11H2,1H3,(H,18,21)(H,19,22)
    • InChI Key: ZSJRYTDBUUSLHA-UHFFFAOYSA-N
    • SMILES: C(NCCOC)(=O)C(NCC1N(S(C2=CC=C(Cl)C=C2)(=O)=O)CCCO1)=O

N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2002-0569-2μmol
N'-{[3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-(2-methoxyethyl)ethanediamide
872724-16-8 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F2002-0569-5μmol
N'-{[3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-(2-methoxyethyl)ethanediamide
872724-16-8 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F2002-0569-10μmol
N'-{[3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-(2-methoxyethyl)ethanediamide
872724-16-8 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F2002-0569-20μmol
N'-{[3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-(2-methoxyethyl)ethanediamide
872724-16-8 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F2002-0569-1mg
N'-{[3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-(2-methoxyethyl)ethanediamide
872724-16-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F2002-0569-2mg
N'-{[3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-(2-methoxyethyl)ethanediamide
872724-16-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F2002-0569-3mg
N'-{[3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-(2-methoxyethyl)ethanediamide
872724-16-8 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F2002-0569-4mg
N'-{[3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-(2-methoxyethyl)ethanediamide
872724-16-8 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F2002-0569-5mg
N'-{[3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-(2-methoxyethyl)ethanediamide
872724-16-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F2002-0569-10mg
N'-{[3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-(2-methoxyethyl)ethanediamide
872724-16-8 90%+
10mg
$79.0 2023-05-17

Additional information on N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide

Recent Advances in the Study of N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide (CAS: 872724-16-8)

In recent years, the compound N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide (CAS: 872724-16-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazinan and ethanediamide structural motifs, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific enzymatic pathways involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 872724-16-8 exhibits potent inhibitory activity against certain sulfonylurea receptors, which are implicated in metabolic disorders. The study utilized a combination of X-ray crystallography and molecular docking simulations to reveal the precise binding interactions between the compound and its target proteins.

Another significant advancement is the development of more efficient synthetic routes for 872724-16-8. Researchers have reported a novel multi-step synthesis protocol that improves yield and purity while reducing the use of hazardous reagents. This breakthrough, detailed in a recent issue of Organic Process Research & Development, highlights the importance of green chemistry principles in the scalable production of complex pharmaceutical intermediates.

Preclinical evaluations of N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide have also yielded encouraging results. In animal models of chronic pain, the compound demonstrated superior analgesic effects compared to existing therapeutics, with a favorable safety profile. These findings, presented at the 2024 American Chemical Society National Meeting, suggest potential applications in pain management and neuropathic disorders.

Despite these promising developments, challenges remain in the clinical translation of 872724-16-8. Current research efforts are focused on addressing pharmacokinetic limitations and improving bioavailability through structural modifications. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the compound's progression through the drug development pipeline.

In conclusion, the growing body of research on N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide underscores its potential as a versatile scaffold for drug discovery. Future studies will likely explore its applications in additional therapeutic areas and further optimize its pharmacological properties. The compound's unique chemical structure and demonstrated biological activities position it as a valuable candidate for continued investigation in the chemical biology and pharmaceutical sciences.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.